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4-Methylundecane: Reference Standard for Undecane

4-Methylundecana is a characterized chemical compound primarily used as a reference standard for the API

Undecane. It plays a role in ensuring quality and traceability during drug development [1].

The table below summarizes its key details:

Property Description

CAS Number 2980-69-0 [1] [2] [3]

Molecular
Formula

C₁₂H₂₆ [2] [3] [4]

Molecular
Weight

170.33 g/mol [4]

IUPAC Name 4-methylundecane [4]

Primary Use Reference standard for API Undecane; used for analytical method development,
validation, and Quality Control (QC) [1].
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Property Description

Handling For analytical purposes only; not for human use [1] [2].

Escitalopram Oxalate & Its Reference Standards

Escitalopram oxalate is the active ingredient in certain antidepressants and has its own dedicated reference

standards for pharmaceutical testing. The tables below outline the primary reference standard and a few of its

many known impurities.

Primary Reference Standard

Property Description

Compound
Name

Escitalopram Oxalate [5]

CAS Number 219861-08-2 [6]

Grade Pharmaceutical Primary Standard [5]

Application USP compendial testing of Escitalopram Oral Solution, Escitalopram Oxalate, and

Escitalopram Tablets [5].

Storage 2-8°C [5]

Selected Escitalopram Impurities Escitalopram has numerous potential impurities that are monitored

during analysis. The following are examples of its related compounds [6].

Impurity
Designation

Chemical Name
CAS
Number

Molecular
Formula

Related
Compound A

(S)-4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-

hydroxybutyl]-3-(hydroxymethyl)-benzonitrile Di-p-
toluoyl-D-tartrate Salt [7]

128173-53-

5 [6] [7]

C₆₀H₆₄F₂N₄O₁₂

[7]
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Impurity
Designation

Chemical Name
CAS
Number

Molecular
Formula

Impurity C 3-Oxo Citalopram [6] 372941-54-

3 [6]

C₂₀H₁₉FN₂O₂ [6]

Impurity D rac Desmethyl Citalopram Hydrochloride [6] 97743-99-2

[6]

C₁₉H₂₀ClFN₂O

[6]

Impurity K Citalopram R-Isomer [6] 128196-02-

1 [6]

C₂₀H₂₁FN₂O [6]

Experimental Protocol for a Reference Standard

While the search results do not provide a specific wet-lab protocol for using 4-Methylundecane or

Escitalopram standards, they highlight that these standards are essential for Analytical Method

Development, Validation (AMV), and Quality Control (QC) during drug synthesis and formulation [1]

[5].

The following diagram illustrates a general workflow for using a reference standard in analytical quality

control:
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Start: Obtain Reference Standard

Sample Preparation
(Dilution/Weighing)

Instrument Calibration

Analytical Run
(e.g., HPLC, GC)

Data Acquisition

Peak Identification &
Integration

Compare against
Standard

Result: Pass?

Yes

  Conforms

No

  Fails
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QC Release Investigate & Correct

Click to download full resolution via product page

How to Proceed with Your Research

Since 4-Methylundecane is not related to Escitalopram analysis, I recommend the following steps for your

work:

Verify Your Requirements: Double-check the specific pharmacopeial monograph (e.g., USP, EP) for

Escitalopram to confirm the exact reference standards and impurities required for your testing.
Source the Correct Materials: Purchase the appropriate Escitalopram Oxalate primary standard and

its specified impurities (such as Related Compound A) from reputable suppliers of pharmacopeial
standards [5] [6] [7].

Consult Official Methods: The detailed experimental protocols you require are typically found within
the official pharmacopeia monographs or the accompanying documentation provided with the

reference standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [4-methylundecane reference standard for escitalopram].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b562483#4-

methylundecane-reference-standard-for-escitalopram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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